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Compound of Interest

Compound Name: PI-55

Cat. No.: B8145138 Get Quote

For researchers, scientists, and drug development professionals working with PI-55, a specific

cytokinin receptor inhibitor, a comprehensive understanding of its safety and handling

procedures is paramount. This document provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the safe and effective use of

this compound in a laboratory setting. PI-55, also known as 6-(2-hydroxy-3-

methylbenzylamino)purine, is a research-grade chemical and should be handled with

appropriate caution.[1][2]

Chemical and Physical Properties
A summary of the key quantitative data for PI-55 is provided in the table below for easy

reference.
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Property Value

Chemical Name 6-(2-hydroxy-3-methylbenzylamino)purine

CAS Number 1122579-42-3

Molecular Formula C₁₃H₁₃N₅O

Molecular Weight 255.28 g/mol

Appearance Solid

Solubility Soluble in DMSO (with sonication and warming)

Storage (Powder) -20°C for 3 years; 4°C for 2 years

Storage (in Solvent) -80°C for 6 months; -20°C for 1 month

Safety Data Sheet (SDS) Summary
While a complete, verified Safety Data Sheet for PI-55 was not directly accessible, a

representative SDS for a closely related purine derivative provides critical safety information.

Researchers should always consult the specific SDS provided by the supplier before handling

this chemical.

Hazard Identification
Based on available data for similar compounds, PI-55 is classified as:

Acute Toxicity, Oral (Category 3): Toxic if swallowed.[3]

Skin Sensitization (Category 1): May cause an allergic skin reaction.[3]

Signal Word: Danger[3]

Hazard Statements:

H301: Toxic if swallowed.

H317: May cause an allergic skin reaction.
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Precautionary Statements:

Prevention:

P261: Avoid breathing dust.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P272: Contaminated work clothing should not be allowed out of the workplace.

P280: Wear protective gloves.

Response:

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.

P363: Wash contaminated clothing before reuse.

Storage:

P405: Store locked up.

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
To ensure personal safety when handling PI-55, the following personal protective equipment

should be worn:
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PPE Category Specific Recommendation

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

A NIOSH-approved respirator is recommended

if working with the powder outside of a certified

chemical fume hood or in case of inadequate

ventilation.

Emergency Procedures and First Aid
In the event of exposure or a spill, immediate and appropriate action is crucial.

Exposure Scenario First Aid Measures

If Swallowed
Immediately call a poison control center or

doctor. Rinse mouth. Do NOT induce vomiting.

If on Skin

Take off immediately all contaminated clothing.

Rinse skin with water/shower. If skin irritation or

rash occurs, get medical advice/attention.

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

If Inhaled

Move person into fresh air and keep comfortable

for breathing. Call a poison control center or

doctor if you feel unwell.

Experimental Protocol: Safe Handling of PI-55
This protocol outlines the essential steps for safely handling PI-55 in a laboratory setting.
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1. Preparation and Planning:

Read and understand the Safety Data Sheet (SDS) for PI-55 before beginning any work.
Ensure a designated work area is clean and uncluttered.
Verify that all necessary personal protective equipment (PPE) is available and in good
condition.
Locate the nearest safety shower and eyewash station.

2. Weighing and Solution Preparation:

Perform all weighing and handling of the solid PI-55 powder within a certified chemical fume
hood to minimize inhalation risk.
Use appropriate tools (e.g., spatula, weighing paper) to handle the powder.
When preparing solutions, add the solid PI-55 to the solvent (e.g., DMSO) slowly to avoid
splashing.
If necessary, use a sonicator or warm water bath to aid dissolution, as recommended.

3. Handling and Use:

Always wear the prescribed PPE when handling PI-55 solutions.
Avoid direct contact with skin, eyes, and clothing.
Use a calibrated pipette for accurate and safe liquid transfer.
Keep containers of PI-55 tightly closed when not in use.

4. Storage:

Store solid PI-55 and its solutions according to the recommended temperatures in the
provided table.
Ensure storage containers are clearly labeled with the chemical name, concentration, and
date of preparation.
Store in a secure location, away from incompatible materials.

Disposal Plan
Proper disposal of PI-55 and its contaminated waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Unused PI-55: Dispose of as hazardous chemical waste in accordance with local, state, and

federal regulations. Do not dispose of down the drain or in the regular trash.
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Contaminated Materials: All materials that have come into contact with PI-55, including

pipette tips, gloves, and empty containers, should be collected in a designated, labeled

hazardous waste container.

Waste Collection: The hazardous waste container should be kept closed when not in use

and stored in a designated satellite accumulation area.

Final Disposal: Arrange for pickup and disposal by the institution's environmental health and

safety (EHS) department or a licensed hazardous waste disposal company.

Experimental Workflow for Safe Handling of PI-55
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1. Preparation
- Review SDS

- Don PPE
- Prepare Workspace

2. Weighing Powder
(in Fume Hood)

Proceed with caution

3. Solution Preparation
- Add solid to solvent

- Mix thoroughly

Transfer weighed powder

4. Experimental Use
- Handle with care
- Avoid exposure

Use prepared solution

5. Decontamination
- Clean workspace

- Decontaminate equipment

After experiment

7. Storage
- Store properly
- Label clearly

Store remaining solution

6. Waste Disposal
- Segregate waste
- Label container

Collect all waste

Secure area
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Caption: Workflow for the safe handling of PI-55 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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